Cas no 2172544-83-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172544-83-9
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6560496
• PubChem ID: 165575228
• Update Time: 2025-08-03

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-hydroxy-2-methylpropanoic acid
• EN300-1538871
• 2172544-83-9

• Inchi： 1S/C24H28N2O6/c1-14(21(27)25-13-24(3,31)22(28)29)15(2)26-23(30)32-12-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,31H,12-13H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： PWGFPAWCJZUZQS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS number 2172544-83-9, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of synthetic chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key functional element in peptide synthesis and protection strategies. The molecule's structure is characterized by a central propanoic acid backbone, substituted with hydroxyl and methyl groups, as well as an Fmoc-amino group attached to a branched butanamide chain. This combination of functional groups makes it a versatile building block in the synthesis of bioactive molecules and advanced materials.

Recent advancements in chemical synthesis have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively studied for its role in protecting amino groups during peptide synthesis. Researchers have demonstrated that the Fmoc group can be efficiently removed under mild conditions, making it ideal for use in multi-step synthesis protocols. This property has led to its widespread adoption in the creation of complex peptides and proteins with high sequence fidelity. Furthermore, the presence of hydroxyl and methyl groups in the molecule enhances its solubility and stability, making it suitable for use in diverse chemical environments.

One of the most exciting areas of research involving this compound is its application in drug delivery systems. Scientists have explored the use of this molecule as a carrier for bioactive agents, leveraging its ability to form stable complexes with various drugs. Recent studies have shown that the compound can be modified to target specific tissues or cells, offering potential applications in personalized medicine. Additionally, its compatibility with biodegradable materials has opened new avenues for its use in implantable devices and controlled-release formulations.

The structural complexity of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid also makes it a valuable tool in materials science. Researchers have investigated its potential as a precursor for high-performance polymers and coatings. By incorporating this compound into polymer networks, scientists have achieved enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture. These findings suggest that the compound could play a critical role in the development of next-generation materials for aerospace, electronics, and automotive industries.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxy-2-methylpropanoic acid is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and functional groups make it an invaluable resource in synthetic chemistry, drug delivery, and materials science. As research continues to uncover new applications for this compound, it is poised to become an essential component in the development of innovative solutions to pressing challenges in medicine and technology.